Cas no 1333703-44-8 (2-(3-bromophenyl)-N-(cyanomethyl)-2-methylpropanamide)

2-(3-Bromophenyl)-N-(cyanomethyl)-2-methylpropanamide is a brominated aromatic compound featuring a propanamide backbone with a cyanomethyl substituent on the amide nitrogen. Its structural design incorporates a 3-bromophenyl group, enhancing its utility as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of both bromine and cyano functional groups offers versatile reactivity for further derivatization, such as cross-coupling reactions or nucleophilic substitutions. The tertiary carbon adjacent to the amide group contributes to steric stability, potentially improving selectivity in synthetic pathways. This compound is suited for researchers seeking a specialized building block with tailored electronic and steric properties for advanced molecular design.
2-(3-bromophenyl)-N-(cyanomethyl)-2-methylpropanamide structure
1333703-44-8 structure
Product Name:2-(3-bromophenyl)-N-(cyanomethyl)-2-methylpropanamide
CAS No:1333703-44-8
MF:C12H13BrN2O
MW:281.148422002792
CID:6207924
PubChem ID:53597857
Update Time:2025-10-23

2-(3-bromophenyl)-N-(cyanomethyl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

    • 2-(3-bromophenyl)-N-(cyanomethyl)-2-methylpropanamide
    • EN300-26683404
    • Z1023342166
    • 1333703-44-8
    • AKOS032988009
    • Inchi： 1S/C12H13BrN2O/c1-12(2,11(16)15-7-6-14)9-4-3-5-10(13)8-9/h3-5,8H,7H2,1-2H3,(H,15,16)
    • InChI Key： HVSAOXCYGWFCHA-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC(=C1)C(C(NCC#N)=O)(C)C

Computed Properties

  • Exact Mass: 280.02113g/mol
  • Monoisotopic Mass: 280.02113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 52.9Ų

2-(3-bromophenyl)-N-(cyanomethyl)-2-methylpropanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26683404-0.05g
2-(3-bromophenyl)-N-(cyanomethyl)-2-methylpropanamide
 1333703-44-8 95.0%
0.05g
 $212.0 2025-03-20

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